
Application Notes and Protocols for Sulphur
Red 6 in Leather Dyeing

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sulphur Red 6

Cat. No.: B1171680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Sulphur Red 6 (C.I. 53720;

CAS No. 1327-85-1) in the dyeing of leather. Sulphur Red 6, also known as Sulphur Bordeaux

3B or Sulphur Red Brown B3R, is a sulphur dye used for cotton, hemp, viscose, and leather.[1]

[2][3] It presents as a puce powder, partially soluble in water, with good solubility in sodium

sulfide solutions.[1][2]

This document outlines two primary methodologies for its application: a water-insoluble

dispersion method and a water-soluble approach, catering to different leather types and

processing requirements.

I. Physicochemical Properties and Fastness of
Sulphur Red 6
Sulphur dyes, in general, are known for their good wash-fastness due to their insolubility in

water after application.[4][5] They typically exhibit fair to good light fastness.[5] The properties

of Sulphur Red 6 are summarized below.
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Property Rating/Observation Source

Shade Bordeaux, Reddish Brown [1][2]

Physical Form Puce powder [1][2]

Solubility
Partially soluble in water; Good

in sodium sulfide solution
[1][2]

Acid Resistance 4 (ISO) [2]

Alkali Resistance 2 (ISO) [2]

Light Fastness 3-4 (ISO) [2]

Perspiration Fastness 2-3 (ISO) [2]

Soaping Fastness (Moderate) 3-4 (ISO) [2]

Soaping Fastness (Severe) 2-3 (ISO) [2]

II. Experimental Protocols
Two distinct protocols for applying Sulphur Red 6 to leather are detailed below. The first

involves a water-insoluble, dispersed form of the dye, while the second utilizes a water-soluble

variant.

Protocol 1: Water-Insoluble Sulphur Red 6 Dispersion
Method
This method is suitable for various types of leather, including mineral or vegetable-tanned

grain, suede, or nubuck leather.[6] It employs a finely dispersed, water-insoluble form of the

sulphur dye and is carried out via an exhaust method without the need for reducing or oxidizing

agents.[6]

Materials:

Shaved leather

Water-insoluble Sulphur Red 6 (dispersed form, particle size 10-2000 nm)[6]
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Water

Formic acid or other suitable acid for pH adjustment

Equipment:

Rotating drum

Procedure:

Preparation: The process is based on the shaved weight of the leather.

Dye Bath Preparation: Prepare an aqueous liquor in the rotating drum. The volume of water

should be between 20% and 400% of the shaved weight of the leather (preferably 50-200%).

[6]

Dyeing:

Add 0.5% to 8% (preferably 1.5-6%) of the dispersed Sulphur Red 6 to the dye bath.[6]

Place the leather in the drum.

Maintain the temperature between 20°C and 100°C (preferably 30-60°C).[6]

Adjust the pH of the bath to a range of 3.8 to 5.5.[6]

Rotate the drum for a sufficient duration to achieve the desired shade and penetration.

Post-Dyeing:

Drain the dye bath.

Rinse the leather thoroughly.

Proceed with subsequent fatliquoring and finishing processes as usual.

This process yields level shades with high color strength and good fastness properties,

including light fastness, wet fastness, and rub fastness.[6]
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Protocol 2: Water-Soluble Sulphur Red 6 Method for
Chamois Leather
This protocol is specifically detailed for dyeing chamois leather using a water-soluble form of

Sulphur Red 6 (e.g., Tancol Prune LBRS, C.I. Solubilized Sulphur Red 6).[7] This method

offers the advantage of direct application without the need for reducing agents and can be fixed

with a mild acid.[7]

Materials:

Dry chamois leather

Water-soluble Sulphur Red 6

Acetic acid

Water

Equipment:

Rotating drum (4-6 rpm)

Procedure:

The following table outlines the dyeing process, with all chemical percentages based on the dry

weight of the leather.[7]
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Process Stage Chemical
Percentage
(%)

Duration (min) Remarks

Washing Water 600 15
Drain, wash, and

drain again.

Dyeing Water 400 -

Water-soluble

Sulphur Red 6
1-2 60

Check for

penetration.

Fixing
Acetic acid (1:10

dilution)
2

30 (in 3 feeds of

10 min each)

Set pH to 6.0-

6.5. Check for

exhaustion.

Final Steps - - -
Drain and hook

to dry.

This method results in uniform dyeing and good penetration, typically achieved within 30-40

minutes.[7] The dyed leathers exhibit excellent fastness to dry rubbing and moderate fastness

to wet rubbing.[7]

III. Experimental Workflows
The following diagrams illustrate the workflows for the two described leather dyeing protocols

using Sulphur Red 6.
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Protocol 1: Water-Insoluble Dispersion Method

Start

Prepare Aqueous Liquor
(50-200% water based on shaved weight)

Add Dispersed Sulphur Red 6
(1.5-6%)

Temp: 30-60°C
pH: 3.8-5.5

Introduce Leather to Dye Bath

Rotate in Drum

Drain Dye Bath

Rinse Leather

Proceed to Finishing

End

Click to download full resolution via product page

Caption: Workflow for Water-Insoluble Sulphur Red 6 Dispersion Dyeing.
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Protocol 2: Water-Soluble Method for Chamois

Start

Wash Leather
(600% water, 15 min)

Dyeing
(400% water, 1-2% dye, 60 min)

Fix with Acetic Acid
(2% in 3 feeds, 30 min)

pH: 6.0-6.5

Drain and Dry

End

Click to download full resolution via product page

Caption: Workflow for Water-Soluble Sulphur Red 6 Dyeing of Chamois Leather.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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